Cas no 1326309-69-6 (2-bromo-4-cyclopropyl-6-nitro-aniline)

• Product Name: 2-bromo-4-cyclopropyl-6-nitro-aniline
• CAS No: 1326309-69-6
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• CID: 5265811
• Update Time: 2026-03-09

2-bromo-4-cyclopropyl-6-nitro-aniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-cyclopropyl-6-nitroaniline
• 2-bromo-4-cyclopropyl-6-nitro-aniline

• Inchi： 1S/C9H9BrN2O2/c10-7-3-6(5-1-2-5)4-8(9(7)11)12(13)14/h3-5H,1-2,11H2
• InChI Key： YGRRSQLBRVYXDS-UHFFFAOYSA-N
• SMILES： N(C1=C(C(Br)=CC(C2CC2)=C1)N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-bromo-4-cyclopropyl-6-nitro-aniline

Recent Advances in the Study of 2-Bromo-4-cyclopropyl-6-nitro-aniline (CAS: 1326309-69-6)

The compound 2-bromo-4-cyclopropyl-6-nitro-aniline (CAS: 1326309-69-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-nitro-aniline scaffold, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and biological activities, shedding light on its utility as a versatile intermediate in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for 2-bromo-4-cyclopropyl-6-nitro-aniline. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of production but also reduced the environmental impact compared to traditional methods. The study highlighted the compound's stability under various conditions, making it a reliable candidate for further derivatization.

In addition to its synthetic applications, 2-bromo-4-cyclopropyl-6-nitro-aniline has been investigated for its biological activities. A recent preprint on bioRxiv (2024) reported its inhibitory effects on certain kinase enzymes, which are implicated in cancer progression. The study utilized molecular docking simulations and in vitro assays to elucidate the binding mechanisms, suggesting that the bromo and nitro functional groups play critical roles in enzyme inhibition. These findings open new avenues for the development of kinase-targeted therapies.

Another noteworthy application of this compound is in the field of agrochemicals. A research team at the University of California, Davis, explored its use as a precursor for novel herbicides. Their findings, published in ACS Agricultural Science & Technology (2023), indicated that derivatives of 2-bromo-4-cyclopropyl-6-nitro-aniline exhibited potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This research underscores the compound's potential in sustainable agriculture.

Despite these advancements, challenges remain in the large-scale production and application of 2-bromo-4-cyclopropyl-6-nitro-aniline. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its commercial potential. Future research directions may include the development of greener synthetic methods, further exploration of its biological targets, and the design of more potent derivatives for therapeutic use.

In conclusion, 2-bromo-4-cyclopropyl-6-nitro-aniline (CAS: 1326309-69-6) represents a promising compound with diverse applications in chemical biology and pharmaceuticals. Recent studies have highlighted its synthetic versatility, biological activities, and potential in agrochemicals. Continued research in this area is expected to yield significant contributions to drug discovery and sustainable chemistry.